Cas no 106824-75-3 (1-(1-azabicyclo[2.2.2]oct-2-yl)-Ethanone)

• Product Name: 1-(1-azabicyclo[2.2.2]oct-2-yl)-Ethanone
• CAS No: 106824-75-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 95894
• PubChem ID: 45085964
• Update Time: 2025-04-18

1-(1-azabicyclo[2.2.2]oct-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-azabicyclo[2.2.2]oct-2-yl)-Ethanone
• 1-(1-azabicyclo[2.2.2]octan-2-yl)ethanone
• Ethanone, 1-(1-azabicyclo[2.2.2]oct-2-yl)-
• Ethanone, 1-(1-azabicyclo[2.2.2]oct-2-yl)- (9CI)
• 1-(1-Azabicyclo[2.2.2]octan-2-yl)ethan-1-one
• 2-acetylquinuclidine
• 106824-75-3
• DTXSID30665863

• Inchi： 1S/C9H15NO/c1-7(11)9-6-8-2-4-10(9)5-3-8/h8-9H,2-6H2,1H3
• InChI Key： GTYWQHIHZWIDGA-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC2CCN1CC2

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31